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Get Quote

Physical and Chemical Properties of γ-Coniceine

Understanding the basic properties of gamma-Coniceine is the first step in risk assessment. The table below

summarizes key data [1] [2] [3]:

Property Value / Description

Common Name gamma-Coniceine

CAS Number 1604-01-9 [1] (Note: another CAS, 538-90-9, is also cited [2])

Molecular Formula C₈H₁₅N [1] [2] [3]

Molecular Weight 125.21 g/mol [1] [2] [3]

Physical Description Colorless liquid with a characteristic odor similar to coniine [2]

Boiling Point 171°C at 760 mmHg [1] [2] [3]

Density 0.91 g/cm³ [1] [3]

Flash Point 48.5°C [1] [3]
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Property Value / Description

Vapor Pressure 1.9 mmHg at 25°C [1]

pKa 10.12 (Predicted) [2]

Toxicity and Health Hazards

Gamma-Coniceine is highly toxic. The following table outlines its acute toxicity data from animal studies

[4] [5] [2]:

Route of Exposure Species LD₅₀ Source

Oral (orl) Mouse 12 mg/kg [2] [3]

Subcutaneous (scu) Mouse 12 mg/kg [3]

Intravenous (ivn) Mouse 2.6 mg/kg [3]

In Vivo Lethality Mouse 4.4 mg/kg [4] [5]

Hazard Summary:

High Acute Toxicity: The very low LD₅₀ values across different exposure routes confirm high toxicity
[4] [3].

Stereoselective Potency: Research indicates that gamma-Coniceine is a more potent agonist on
human nicotinic acetylcholine receptors than other related alkaloids like N-methylconiine [4] [5].

Other Hazards: It is identified as an experimental teratogen. When heated to decomposition, it emits
toxic fumes of nitrogen oxides (NOₓ) [3].

Analytical Protocol: TLC Analysis from Plant Material

While direct handling protocols are sparse, a published Thin-Layer Chromatography (TLC) method for

analyzing gamma-Coniceine and coniine in Conium maculatum foliage can serve as a reference for

laboratory analysis [6]. The workflow is as follows:
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Acid Extraction

Alkalification to pH 9

Chloroform Extraction

Concentrate Extract

TLC Spotting

Chromatography

Dragendorff's Reagent

Visual Quantification

Click to download full resolution via product page

Detailed Procedure [6]:

Extraction:
Create an aqueous sulfuric acid extract from Conium maculatum foliage.

Adjust the pH of the extract to 9.
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Extract the alkaloids exhaustively with chloroform.

Partly evaporate the chloroform extract to concentrate it.
TLC Analysis:

Spot the concentrated extract onto a TLC plate alongside standard solutions of gamma-
Coniceine and coniine.

Develop the plate in a suitable chromatography chamber.
Detect the alkaloids by spraying the plate with Dragendorff's reagent.

Quantification:
Perform quantification by visually comparing the intensity of the color of the sample spots with

that of the standard spots.
The method has a reported average recovery of 82.6 ± 3.9% for gamma-Coniceine and a

detection limit of 0.7 μg per spot [6].

Inferred Handling and Storage Guidelines

The following guidelines are synthesized from its known properties and general lab safety practices for

highly toxic compounds, as specific MSDS were not located.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place [3]. Storage should be

clearly separated from foodstuff containers or incompatible materials [3]. Given the low flash point of

48.5°C, it should be kept away from heat, sparks, and open flames [1] [3].

Handling: All procedures should be conducted in a fume hood to prevent inhalation of vapors. Personnel

must wear appropriate Personal Protective Equipment (PPE), including gloves (chemical-resistant), lab

coat, and safety goggles. Given the high toxicity via skin contact (subcutaneous LD₅₀), preventing dermal

exposure is critical [3].

Emergency Response: In case of a spill, evacuate the area immediately and allow trained personnel to

handle decontamination. Absorb spills with a suitable inert material. Heating to decomposition must be

avoided as it releases toxic NOₓ fumes [3].

Research Context and Application Notes

High Potency Alert: Be aware that gamma-Coniceine is reported to be more potent than other
alkaloids found in poison hemlock, such as N-methylconiine, both in vitro and in vivo [4] [5].
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Research Focus: Current scientific interest involves understanding its biosynthetic pathway [7] and

its stereoselective interaction with biological targets like nicotinic acetylcholine receptors [4]. Your
work should align with these advanced research areas.

Conclusion

Gamma-Coniceine is a substance that demands the highest level of respect and caution in the laboratory

due to its high acute toxicity. While this document provides a foundation based on available research, you

must consult your institution's Chemical Hygiene Officer and develop a specific, formal Standard Operating

Procedure (SOP) that includes a comprehensive risk assessment before beginning any work with this

compound.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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